Cas no 91476-81-2 (Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate)

• Product Name: Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate
• CAS No: 91476-81-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD09909673
• CID: 799797
• PubChem ID: 13247047
• Update Time: 2025-06-14

Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate
• Imidazo[1,2-a]pyrazine-2-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• Imidazo[1,2-a]pyrazine-2-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester (9CI)
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid methyl ester
• tetrahydro-5,6,7,8 imidazo<1,2-a>pyrazinecarboxylate-2 de methyle
• METHYL 5H,6H,7H,8H-IMIDAZO[1,2-A]PYRAZINE-2-CARBOXYLATE
• MB08182
• A843944
• 476T81
• Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (ACI)

• MDL： MFCD09909673
• Inchi： 1S/C8H11N3O2/c1-13-8(12)6-5-11-3-2-9-4-7(11)10-6/h5,9H,2-4H2,1H3
• InChI Key： AHIJWXPZLFMLRH-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2CCNCC2=N1)OC

Computed Properties

• Exact Mass: 181.08500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 56.2

Experimental Properties

• PSA: 56.15000
• LogP: 0.10170

Additional information on Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate

Comprehensive Overview of Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 91476-81-2)

Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate (CAS No. 91476-81-2) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyrazine derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's tetrahydroimidazo core structure is a key feature that contributes to its versatility. Recent studies highlight its potential in addressing drug-resistant infections, a topic of growing concern in the medical community. With the rise of antimicrobial resistance (AMR), compounds like Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate are being explored for their ability to target novel bacterial pathways. This aligns with current trends in precision medicine and green chemistry, as researchers seek sustainable methods to synthesize such compounds.

From a synthetic chemistry perspective, the carboxylate group in this molecule offers excellent reactivity for further derivatization. This makes it a popular choice for medicinal chemists working on small molecule therapeutics. The compound's solubility profile and stability under physiological conditions are also areas of active investigation, particularly for oral bioavailability enhancement strategies. These properties are critical for addressing common search queries like "how to improve drug absorption" or "bioavailability challenges in drug development."

In the context of computational chemistry and AI-driven drug design, CAS No. 91476-81-2 serves as an interesting case study. Its molecular framework is frequently used in virtual screening experiments and QSAR modeling, topics that dominate current literature searches in pharmaceutical sciences. The compound's balanced lipophilicity and hydrogen bonding capacity make it a suitable candidate for fragment-based drug discovery approaches, which are revolutionizing early-stage research.

The agrochemical industry has also shown interest in this compound due to its potential plant growth regulation properties. With increasing global focus on sustainable agriculture, researchers are examining whether derivatives of Methyl 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate could contribute to crop protection solutions with lower environmental impact. This connects to popular search terms like "next-generation pesticides" and "eco-friendly agrochemicals."

Analytical chemists working with this compound often discuss its characterization via NMR spectroscopy and mass spectrometry. The distinct spectral signatures of the imidazo[1,2-a]pyrazine ring system provide excellent opportunities for method development, addressing common laboratory challenges such as "heterocyclic compound analysis" or "complex mixture separation." These technical aspects are crucial for quality control in both research and potential industrial applications.

Looking ahead, the scientific community anticipates expanded applications of CAS No. 91476-81-2 in material science, particularly in the development of organic electronic materials. The conjugated system within its molecular structure suggests possible utility in optoelectronic devices, aligning with growing interest in organic semiconductors. This multidisciplinary potential makes the compound a subject of interest across various scientific domains, from pharmacology to advanced materials engineering.